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Compound of Interest

Compound Name: ELND 007

Cat. No.: B12298570 Get Quote

This document provides crucial safety and logistical information for the handling of ELND-007,

also known as scyllo-Inositol. The following procedural guidance is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
While scyllo-Inositol is not generally classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential to minimize exposure and maintain a safe

working environment.[1] The following personal protective equipment is recommended.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection Safety Goggles

Wear tight-sealing safety

goggles or safety glasses with

side shields.[1][2][3]

Face Shield
A face shield may be used for

additional protection.[2]

Skin and Body Protection Protective Gloves

Wear protective gloves, such

as nitrile or latex, to prevent

skin contact.[1][3]

Laboratory Coat

A standard laboratory coat is

recommended to protect

clothing.[1][3]

Respiratory Protection Particulate Respirator

Under normal conditions with

adequate ventilation,

respiratory protection is not

typically required.[1] If handling

large quantities or if dust is

generated, a NIOSH/MSHA

approved particulate respirator

should be used.[1][2] For high

airborne contaminant

concentrations, positive-

pressure supplied air

respirators may be necessary.

[2]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of ELND-007 and ensuring

a safe laboratory environment.
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Aspect Procedure

Handling

Handle in a well-ventilated area.[3][4] Avoid

creating dust.[1][4] Wash hands thoroughly after

handling.[1][3] Avoid contact with skin, eyes,

and clothing.[3]

Storage

Store in a tightly closed container.[1][4] Keep in

a cool, dry, and well-ventilated place away from

incompatible substances.[3][4] For long-term

storage, a temperature of -20°C is

recommended.[3]

First Aid Measures
In the event of exposure, follow these first aid protocols.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][3]

Remove contact lenses if present and easy to

do, and continue rinsing.[2][3] If symptoms

persist, consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water.[1]

Remove contaminated clothing and shoes.[4]

Inhalation

Move the person to fresh air.[1] If not breathing,

give artificial respiration.[1] If breathing is

difficult, give oxygen.[4]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[1][4] Never give anything by mouth to an

unconscious person.[1][4]

Disposal Plan
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Unused or contaminated scyllo-Inositol should be disposed of in accordance with local, state,

and federal regulations.[1] Prevent the product from entering drains, waterways, or soil.[3]

Spilled material should be vacuumed or swept up with an inert material and placed into a

suitable disposal container.[3][4]

Experimental Workflow for Handling ELND-007
The following diagram outlines the standard procedure for working with ELND-007 in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guidelines_for_Myo_Inositol.pdf
https://aksci.com/sds/6643AB_SDS.pdf
https://aksci.com/sds/6643AB_SDS.pdf
https://pim-resources.coleparmer.com/sds/03827.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12298570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

Weighing and Handling
(in ventilated area)

Experimentation

Decontamination of Work Area

Waste Disposal
(Follow local regulations)

Doff PPE

Hand Washing

Click to download full resolution via product page

Procedural workflow for safe handling of ELND-007.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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